Cas no 1202865-40-4 (Sodium;3-methyl-2-oxo(413C)butanoate)

• Product Name: Sodium;3-methyl-2-oxo(413C)butanoate
• CAS No: 1202865-40-4
• MF: C₅H₇NaO₃
• MW: 139.089707612991
• CID: 2617075
• Update Time: 2023-08-07

Sodium;3-methyl-2-oxo(413C)butanoate Chemical and Physical Properties

Names and Identifiers

• sodium,3-methyl-2-oxobutanoate
• Sodium;3-methyl-2-oxo(413C)butanoate

• Inchi： 1S/C5H8O3.Na/c1-3(2)4(6)5(7)8;/h3H,1-2H3,(H,7,8);/q;+1/p-1/i1+1;
• InChI Key： WIQBZDCJCRFGKA-YTBWXGASSA-M
• SMILES： [Na+].O=C(C(=O)[O-])C(C)[13CH3]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 119
• Topological Polar Surface Area: 57.2